Methyl 4-amino-4-(2,3-dihydrobenzofuran-5-yl)butanoate
Description
Methyl 4-amino-4-(2,3-dihydrobenzofuran-5-yl)butanoate is a synthetic organic compound that features a benzofuran moiety. Benzofuran derivatives are known for their wide range of biological and pharmacological activities, making them valuable in medicinal chemistry .
Preparation Methods
Synthetic Routes and Reaction Conditions: The synthesis of methyl 4-amino-4-(2,3-dihydrobenzofuran-5-yl)butanoate typically involves the cyclization of o-hydroxyacetophenones under basic conditions. This method is often employed due to its efficiency and high yield . Another approach involves the dehydrative cyclization of o-hydroxybenzyl ketones or R-(phenoxy)alkyl ketones .
Industrial Production Methods:
Properties
Molecular Formula |
C13H17NO3 |
|---|---|
Molecular Weight |
235.28 g/mol |
IUPAC Name |
methyl 4-amino-4-(2,3-dihydro-1-benzofuran-5-yl)butanoate |
InChI |
InChI=1S/C13H17NO3/c1-16-13(15)5-3-11(14)9-2-4-12-10(8-9)6-7-17-12/h2,4,8,11H,3,5-7,14H2,1H3 |
InChI Key |
IXZXFOBTHUSIAH-UHFFFAOYSA-N |
Canonical SMILES |
COC(=O)CCC(C1=CC2=C(C=C1)OCC2)N |
Origin of Product |
United States |
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